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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl allyl phosphate (DEAP) is a versatile organophosphorus monomer that has garnered

significant interest in polymer chemistry, primarily for its application as a reactive flame

retardant.[1][2] Its chemical structure, featuring a polymerizable allyl group and a phosphorus-

containing phosphate moiety, allows for its incorporation into polymer chains via

copolymerization or its use as an additive in the form of its homopolymer, poly(diethyl allyl
phosphate) (PDEAP). This document provides detailed application notes and experimental

protocols for the use of DEAP in polymer synthesis and flame retardancy applications.

DEAP's efficacy as a flame retardant stems from its ability to act in both the gas and

condensed phases during combustion. In the gas phase, phosphorus-containing radicals are

released, which quench the high-energy radicals (H• and OH•) that propagate the combustion

process.[1][3] In the condensed phase, it promotes the formation of a protective char layer that

insulates the underlying polymer from heat and oxygen.[3]
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Property Value Reference(s)

CAS Number 3066-75-9

Molecular Formula H₂C=CHCH₂OP(O)(OC₂H₅)₂

Molecular Weight 194.17 g/mol

Appearance Colorless liquid [1]

Density 1.09 g/mL at 25 °C

Boiling Point 45-46 °C

Refractive Index n20/D 1.422

Table 2: Flame Retardant Properties of Polymers
Modified with Phosphorus-Containing Flame Retardants
Note: Data for closely related aluminum diethylphosphinate (AlPi) is included to provide a

general indication of the performance of diethyl phosphinate derivatives. Specific data for

DEAP may vary.
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Matrix
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Peak
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Rate
(pHRR)
Reductio
n (%)

Referenc
e(s)

Poly(butyle

ne

succinate)

(PBS)

AlPi 25 29.5 V-0 49.3 [4]

Polyethyle

ne

Terephthal

ate (PET)

AlPi 12.5 33.8 V-0 - [5]

Polylactic

Acid (PLA)

PFRS

(novel

polyphosp

hate)

15 24.3 V-2 - [6]

Epoxy

Resin

EP/APP-

IPTS-

P17:3

8 30.2 V-0 - [7]

Polystyren

e (PS)
PDEAP - Improved - - [2]

Poly(methy

l

methacryla

te) (PMMA)

PDEAP - Improved - - [2]

Experimental Protocols
Protocol 1: Homopolymerization of Diethyl Allyl
Phosphate (DEAP) via Free Radical Polymerization
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This protocol describes the synthesis of poly(diethyl allyl phosphate) (PDEAP) through free-

radical polymerization. It is important to note that the homopolymerization of allyl monomers

often results in polymers with a relatively low degree of polymerization due to degradative

chain transfer.[8]

Materials:

Diethyl allyl phosphate (DEAP), inhibitor removed

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as initiator

Anhydrous toluene or another suitable solvent

Methanol for precipitation

Schlenk flask or reaction vessel with a condenser and magnetic stirrer

Nitrogen or Argon gas inlet

Heating mantle with temperature control

Vacuum oven

Procedure:

Monomer Purification: If the DEAP monomer contains an inhibitor, pass it through a column

of basic alumina to remove it.

Reaction Setup: Assemble a dry Schlenk flask equipped with a magnetic stir bar, condenser,

and a nitrogen/argon inlet.

Charging the Reactor: Under a stream of inert gas, add the purified DEAP monomer to the

flask. A typical monomer concentration is in the range of 1-2 M in a suitable solvent like

toluene.

Initiator Addition: Add the free-radical initiator (e.g., AIBN, 1-2 mol% with respect to the

monomer).
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Polymerization: Heat the reaction mixture to the desired temperature (typically 60-80 °C for

AIBN) under a continuous inert gas blanket. The reaction time can vary from a few hours to

24 hours, depending on the desired conversion.

Polymer Isolation: After the desired reaction time, cool the mixture to room temperature.

Precipitate the polymer by slowly adding the reaction mixture to a large excess of a non-

solvent, such as cold methanol, with vigorous stirring.

Purification: Collect the precipitated polymer by filtration. Wash the polymer multiple times

with fresh methanol to remove any unreacted monomer and initiator residues.

Drying: Dry the purified poly(diethyl allyl phosphate) in a vacuum oven at a moderate

temperature (e.g., 40-50 °C) until a constant weight is achieved.

Characterization:

¹H NMR and ³¹P NMR Spectroscopy: To confirm the polymer structure and the

disappearance of the allyl proton signals.

Gel Permeation Chromatography (GPC): To determine the number-average molecular

weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.[9]

Protocol 2: Evaluation of Flame Retardancy of a Polymer
Blend with PDEAP
This protocol outlines the procedure for preparing a polymer blend containing PDEAP and

evaluating its flame retardant properties.

Materials:

Base polymer (e.g., Polystyrene, Poly(methyl methacrylate))

Poly(diethyl allyl phosphate) (PDEAP) synthesized as per Protocol 1

Internal mixer or twin-screw extruder
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Compression molding machine

Limiting Oxygen Index (LOI) apparatus

UL-94 vertical burn test chamber

Cone calorimeter

Procedure:

Drying: Dry the base polymer and PDEAP thoroughly in a vacuum oven to remove any

moisture.

Blending: Melt-blend the base polymer with the desired amount of PDEAP (e.g., 5, 10, 15

wt%) using an internal mixer or a twin-screw extruder. The processing temperature should be

appropriate for the base polymer.

Sample Preparation: Compression mold the polymer blend into plaques of the required

dimensions for different flammability tests (e.g., as per ASTM standards for LOI, UL-94, and

cone calorimetry).

Flame Retardancy Testing:

Limiting Oxygen Index (LOI): Determine the minimum oxygen concentration required to

sustain combustion of the material according to ASTM D2863.[10]

UL-94 Vertical Burn Test: Classify the material's flammability (V-0, V-1, V-2) based on its

burning behavior according to ASTM D3801.[10]

Cone Calorimetry: Evaluate the combustion characteristics, including the heat release rate

(HRR), peak heat release rate (pHRR), total heat released (THR), and smoke production,

according to ASTM E1354.[11][12]
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Caption: Dual-phase flame retardant mechanism of Diethyl Allyl Phosphate.
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Caption: Experimental workflow for evaluating DEAP as a flame retardant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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